Cas no 2166984-66-1 (3-(oxan-4-yl)piperidin-4-amine)

• Product Name: 3-(oxan-4-yl)piperidin-4-amine
• CAS No: 2166984-66-1
• MF: C₁₀H₂₀N₂O
• MW: 184.278602600098
• CID: 6323659
• PubChem ID: 165545848
• Update Time: 2025-10-29

3-(oxan-4-yl)piperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 3-(oxan-4-yl)piperidin-4-amine
• EN300-1477991
• 2166984-66-1

• Inchi： 1S/C10H20N2O/c11-10-1-4-12-7-9(10)8-2-5-13-6-3-8/h8-10,12H,1-7,11H2
• InChI Key： RUJTVDDTBXDYBN-UHFFFAOYSA-N
• SMILES： O1CCC(CC1)C1CNCCC1N

Computed Properties

• Exact Mass: 184.157563266g/mol
• Monoisotopic Mass: 184.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 47.3Ų

Additional information on 3-(oxan-4-yl)piperidin-4-amine

3-(Oxan-4-yl)piperidin-4-amine: A Comprehensive Overview

3-(Oxan-4-yl)piperidin-4-amine, identified by the CAS number 2166984-66-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structural features, has garnered attention due to its potential applications in drug design and material science. Recent advancements in synthetic methodologies and computational modeling have further elucidated its properties and functionalities.

The structure of 3-(Oxan-4-yl)piperidin-4-amine comprises a piperidine ring fused with an oxane moiety, creating a bicyclic system. This arrangement imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. Researchers have explored its reactivity under different conditions, revealing its versatility in both nucleophilic and electrophilic reactions.

In terms of synthesis, 3-(Oxan-4-yl)piperidin-4-amine can be prepared through a variety of routes, including ring-closing metathesis and intramolecular cyclization. These methods not only highlight the compound's synthetic accessibility but also underscore its potential as a building block for more complex architectures. Recent studies have demonstrated the utility of this compound in constructing bioactive molecules, particularly in the context of medicinal chemistry.

The pharmacological profile of 3-(Oxan-4-yli)piperidin-4-amine has been a focal point of recent investigations. Preclinical studies suggest that it exhibits modulatory effects on key biological targets, including enzymes and receptors implicated in various pathological conditions. For instance, its ability to inhibit certain kinases has been explored in the context of cancer therapy, while its interaction with GPCRs has been studied for its potential role in central nervous system disorders.

Beyond pharmacology, CAS No. 2166984–66–1 has found applications in materials science. Its structural rigidity and ability to form supramolecular assemblies make it a promising candidate for the development of advanced materials, such as stimuli-responsive polymers and self-healing composites. Recent breakthroughs in this area have leveraged its unique properties to create materials with unprecedented functionality.

In conclusion, 3-(Oxan–4–yl)piperidin–4–amine, with its distinctive structure and diverse reactivity, continues to be a subject of intense research across multiple disciplines. As new insights into its synthesis, properties, and applications emerge, this compound is poised to play an increasingly important role in both academic and industrial settings.